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Compound of Interest

Compound Name: 4-CMTB

Cat. No.: B1662372

Introduction

4-Chloro-a-(1-methylethyl)-N-2-thiazolyl-benzeneacetamide (4-CMTB) is a potent and selective
agonist and positive allosteric modulator of the free fatty acid receptor 2 (FFA2), also known as
G-protein coupled receptor 43 (GPR43).[1][2][3] FFAZ2 is activated by short-chain fatty acids
(SCFAs) and is implicated in various physiological processes, including inflammatory
responses and metabolic regulation.[4][5][6] As a research tool, 4-CMTB is valuable for
investigating the physiological roles of FFA2 and for the development of novel therapeutics
targeting this receptor.[4][7][8]

These application notes provide detailed protocols for the preparation of 4-CMTB stock
solutions for use in both in vitro and in vivo experimental settings, ensuring accurate and
reproducible results for researchers, scientists, and drug development professionals.

Chemical and Physical Properties of 4-CMTB

A summary of the key quantitative data for 4-CMTB is presented in the table below for easy
reference.
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Property Value Reference
Molecular Weight (M.Wt) 294.8 g/mol

Molecular Formula C14H15CIN20S

CAS Number 300851-67-6

Appearance White to off-white solid [3]

Purity >98% (HPLC)

Solubility Soluble to 100 mM in DMSO

and to 20 mM in ethanol.

Storage (Solid)

Store at +4°C

Storage (Stock Solution)

-80°C for up to 6 months;
-20°C for up to 1 month
(protect from light).

[3]

Experimental Protocols

Protocol 1: Preparation of a 100 mM 4-CMTB Stock Solution in DMSO

This protocol describes the preparation of a high-concentration primary stock solution of 4-
CMTB in Dimethyl Sulfoxide (DMSO).

Materials:

e 4-CMTB powder

¢ Anhydrous/molecular sieve-dried DMSO (newly opened bottle recommended to avoid

hygroscopic effects)[3]

» Sterile microcentrifuge tubes or cryovials

o Calibrated analytical balance

» Pipettes and sterile filter tips
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o Vortex mixer
e Sonicator (optional, but recommended)[1][3]
Procedure:

o Safety Precautions: Work in a chemical fume hood. Wear appropriate personal protective
equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

» Weighing 4-CMTB: Tare a sterile microcentrifuge tube on the analytical balance. Carefully
weigh the desired amount of 4-CMTB powder. For example, to prepare 1 mL of a 100 mM
solution, weigh out 29.48 mg of 4-CMTB.

o Calculation of Solvent Volume: Use the following formula to calculate the required volume of
DMSO: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L)) For
29.48 mg of 4-CMTB to make a 100 mM solution: Volume (L) = 0.02948 g / (294.8 g/mol x
0.1 mol/lL) =0.001L=1mL

e Dissolving 4-CMTB: Add the calculated volume of anhydrous DMSO to the tube containing
the 4-CMTB powder.

e Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is fully
dissolved. If dissolution is slow, sonication in a water bath for 5-10 minutes can aid the
process.[1][3] The resulting solution should be clear.

 Aliquoting and Storage: To avoid repeated freeze-thaw cycles, aliquot the stock solution into
smaller, single-use volumes in sterile cryovials. Store the aliquots at -80°C for long-term
storage (up to 6 months) or at -20°C for short-term storage (up to 1 month).[3] Ensure the
vials are protected from light.[3]

Protocol 2: Preparation of Working Solutions for In Vitro Assays

This protocol outlines the dilution of the primary DMSO stock solution to prepare working
concentrations for cell-based assays.

Materials:
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100 mM 4-CMTB stock solution in DMSO
Appropriate cell culture medium or assay buffer (e.g., PBS, HBSS)
Sterile microcentrifuge tubes or plates

Pipettes and sterile filter tips

Procedure:

Thawing: Thaw a single aliquot of the 100 mM 4-CMTB stock solution at room temperature.

Intermediate Dilutions: It is recommended to perform serial dilutions to achieve the final
desired concentration. For example, to prepare a 100 uM working solution from a 100 mM
stock, you can perform a 1:1000 dilution.

o Example: Add 1 pL of the 100 mM stock solution to 999 uL of cell culture medium or assay
buffer.

Final Concentration: The final concentration of DMSO in the assay should be kept low
(typically < 0.1%) to avoid solvent-induced cellular toxicity. Ensure you run a vehicle control
(medium/buffer with the same final concentration of DMSQO) in your experiments.

Mixing: Mix gently by pipetting or inverting the tube. Avoid vigorous vortexing, which can be
detrimental to some media components.

Use Immediately: Use the freshly prepared working solutions immediately for your
experiments.

Protocol 3: Preparation of 4-CMTB Formulation for In Vivo Studies

This protocol provides examples of vehicle formulations for administering 4-CMTB to animals,

based on published studies. The optimal formulation may vary depending on the animal model

and route of administration.

Materials:

100 mM 4-CMTB stock solution in DMSO
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Corn oil[6]

PEG300, Tween 80, and Saline (0.9% NaCD[1][3]

Sterile tubes

Pipettes and sterile filter tips
Procedure A (Corn Oil Formulation):[6]

e Dilution: Dilute the 100 mM 4-CMTB stock solution in DMSO with corn oil to the desired final
concentration just before administration.

o Example: For a 10 mg/kg dose in a 20g mouse with an injection volume of 100 L, you
would need a final concentration of 2 mg/mL.

Procedure B (PEG300/Tween 80/Saline Formulation):[1][3]

e Vehicle Preparation: Prepare the vehicle by mixing the components in the desired ratio. A
commonly used formulation is 10% DMSO, 40% PEG300, 5% Tween 80, and 45% Saline.[1]

e Adding 4-CMTB: Add the required volume of the 100 mM 4-CMTB stock solution to the pre-
mixed vehicle to achieve the final desired concentration.

e Mixing: Vortex the solution until it is clear and homogenous. Sonication may be used to aid
dissolution.[1]

o Administration: Administer the freshly prepared formulation to the animals via the desired
route (e.g., intraperitoneal injection).[6][7]

Visualizations

Workflow for 4-CMTB Stock Solution Preparation
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Caption: Workflow for preparing a 4-CMTB stock solution.
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Caption: Simplified signaling pathway of FFA2 activation by 4-CMTB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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